N-[(5-{[(3R*,4S*)-4-hydroxy-3,4-dimethyl-1-piperidinyl]methyl}-2-furyl)methyl]-N-methylmethanesulfonamide

• IUPAC Name: N-[[5-[[(3R,4S)-4-hydroxy-3,4-dimethylpiperidin-1-yl]methyl]furan-2-yl]methyl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C15H26N2O4S/c1-12-9-17(8-7-15(12,2)18)11-14-6-5-13(21-14)10-16(3)22(4,19)20/h5-6,12,18H,7-11H2,1-4H3/t12-,15+/m1/s1
• InChI Key: YONLFHFPWRLPTR-DOMZBBRYSA-N
• Canonical SMILES: CC1CN(CCC1(C)O)CC2=CC=C(O2)CN(C)S(=O)(=O)C
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C)O)CC2=CC=C(O2)CN(C)S(=O)(=O)C
• Molecular Formula: C15H26N2O4S
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamide and sulfonyl compounds involves advanced synthetic routes, including dehydrative synthesis techniques and coupling reactions under controlled conditions. A general protocol reported involves the synthesis of vinyl derivatives without isolating intermediate mesyl derivatives, indicating a one-pot formation and elimination strategy that could be relevant to synthesizing complex molecules like the one (Kharkov University Bulletin Chemical Series, 2020).

Molecular Structure Analysis

Molecular structure analysis of similar compounds reveals specific conformational details, such as gauche conformations around the amide N atom and distorted tetrahedral geometries around sulfur atoms, which are critical for understanding the chemical behavior and reactivity of the compound (Acta Crystallographica Section E-structure Reports Online, 2002).

Chemical Reactions and Properties

Compounds within this chemical family exhibit a range of reactivities, such as involvement in electrocyclization reactions, Michael additions, and 1,4-addition reactions. These reactivities are pivotal for further chemical modifications and understanding the compound's chemical properties (Kharkov University Bulletin Chemical Series, 2020).

Physical Properties Analysis

The crystal and molecular structure studies provide insights into the physical properties of related compounds, detailing specific interactions like hydrogen bonds and molecular conformations which influence the compound's physical state and solubility (Molecular Crystals and Liquid Crystals, 2015).

Chemical Properties Analysis

The chemical properties of sulfonamide and sulfonyl compounds are significantly influenced by their molecular structures. Studies on similar molecules have shown that the presence of specific functional groups and their spatial arrangement dictate reactivity patterns, such as susceptibility to nucleophilic attacks and the ability to participate in complex formation reactions (Journal of the chemical society of pakistan, 2019).